Cas no 40411-25-4 (1-ethyl-2-isocyanatobenzene)

1-ethyl-2-isocyanatobenzene Properties

Names and Identifiers

• 2-Ethylphenyl isocyanate
• 1-Ethyl-2-isocyanatobenzene
• 2-ethylphenylisocyanate
• Benzene, ethylisocyanato-
• 1-ethyl-2-isocyanato-benzene
• ZVFNUQWYLXXSJM-UHFFFAOYSA-N
• 2-ethylbenzenisocyanate
• o-Ethylphenyl isocyanate
• 2-ethyl-phenyl isocyanate
• 2-eth-ylphenyl isocyanate
• 2-ethyl phenyl isocyanate
• 1-Ethyl-2-isocyanatobenzene #
• Benzene,1-ethyl-2-isocyanato-
• STK502549
• BBL037655
• SBB0469
• J-650037
• FT-0612286
• AKOS003382287
• MFCD00002013
• DTXSID10342640
• VS-14346
• F1945-0008
• 2-Ethylphenyl isocyanate, 99%
• 40411-25-4
• J-509334
• BB 0255086
• SCHEMBL93290
• EN300-147125
• G77223
• DTXCID70293720
• ALBB-003029
• +Expand

• MDL： MFCD00002013
• InChIKey： ZVFNUQWYLXXSJM-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-2-8-5-3-4-6-9(8)10-7-11/h3-6H,2H2,1H3
• SMILES： O=C=NC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])[H]
• BRN： 3538910

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.068414
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.21630
• PSA: 29.43000
• Refractive Index: 1.5278-1.5298
• Boiling Point: 56°C 3mm
• Melting Point: NA
• Vapor Pressure: 0.2±0.4 mmHg at 25°C
• Flash Point: 78 °C
• Color/Form: liquid
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.04

1-ethyl-2-isocyanatobenzene Security Information

• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S37/39-S28-S23
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/37/38; R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：2206
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：II
• Risk Phrases： 36/37/38-20/21/22
• Signal Word：warning
• HazardClass：6.1

1-ethyl-2-isocyanatobenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%